Cas no 154479-00-2 (Propanamide,N-methyl-2-oxo-N-2-propyn-1-yl-)

Propanamide,N-methyl-2-oxo-N-2-propyn-1-yl- structure
154479-00-2 structure
Product Name:Propanamide,N-methyl-2-oxo-N-2-propyn-1-yl-
CAS No:154479-00-2
MF:C7H9NO2
MW:139.151861906052
CID:106591
Update Time:2024-01-24

Propanamide,N-methyl-2-oxo-N-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,N-methyl-2-oxo-N-2-propyn-1-yl-
    • Propanamide, N-methyl-2-oxo-N-2-propynyl- (9CI)
    • Propanamide, N-methyl-2-oxo-N-2-propyn-1-yl-
    • Inchi: 1S/C7H9NO2/c1-4-5-8(3)7(10)6(2)9/h1H,5H2,2-3H3
    • InChI Key: DRFFKLCHPOZARK-UHFFFAOYSA-N
    • SMILES: C(N(C)CC#C)(=O)C(=O)C

Computed Properties

  • Exact Mass: 139.06337
  • Monoisotopic Mass: 139.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.4A^2

Experimental Properties

  • Density: 1.075±0.06 g/cm3(Predicted)
  • Boiling Point: 198.8±42.0 °C(Predicted)
  • PSA: 37.38
  • pka: -1.79±0.70(Predicted)
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